Cas no 111795-96-1 (2-(5-methoxy-2-nitrophenyl)propanenitrile)

• Product Name: 2-(5-methoxy-2-nitrophenyl)propanenitrile
• CAS No: 111795-96-1
• CID: 2882773
• PubChem ID: 10013203
• Update Time: 2025-06-10

2-(5-methoxy-2-nitrophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 5-methoxy-α-methyl-2-nitro-
• 2-(5-methoxy-2-nitrophenyl)propanenitrile

Additional information on 2-(5-methoxy-2-nitrophenyl)propanenitrile

Comprehensive Overview of 2-(5-methoxy-2-nitrophenyl)propanenitrile (CAS No. 111795-96-1)

2-(5-methoxy-2-nitrophenyl)propanenitrile, with the CAS registry number 111795-96-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, characterized by its methoxy and nitro functional groups, exhibits unique chemical properties that make it valuable for synthetic applications. Researchers often explore its potential as an intermediate in the development of bioactive molecules, leveraging its structural versatility.

The compound's molecular structure, featuring a propanenitrile backbone attached to a 5-methoxy-2-nitrophenyl ring, contributes to its reactivity in various organic transformations. Its nitrile group (-CN) is particularly noteworthy, as it can be hydrolyzed to carboxylic acids or reduced to primary amines, enabling diverse downstream applications. In recent years, the demand for nitrile-containing compounds like 2-(5-methoxy-2-nitrophenyl)propanenitrile has surged due to their role in designing novel pharmaceutical intermediates and agrochemicals.

One of the trending topics in organic chemistry is the development of green synthesis methods for nitriles. 2-(5-methoxy-2-nitrophenyl)propanenitrile aligns with this focus, as researchers investigate eco-friendly catalysts and solvent-free conditions for its production. Questions like "How to synthesize nitriles sustainably?" or "What are the applications of methoxy-nitrophenyl derivatives?" frequently appear in academic and industrial discussions, highlighting the compound's relevance.

From a spectroscopic perspective, 2-(5-methoxy-2-nitrophenyl)propanenitrile can be identified using techniques such as NMR, IR, and mass spectrometry. The methoxy group typically shows a distinct singlet in proton NMR, while the nitro group influences the electronic environment of the aromatic ring. These analytical features are critical for quality control in industrial settings, where purity and structural integrity are paramount.

In the context of drug discovery, 2-(5-methoxy-2-nitrophenyl)propanenitrile serves as a building block for molecules with potential biological activity. Its scaffold is often incorporated into libraries for high-throughput screening, addressing contemporary challenges like antimicrobial resistance or cancer therapeutics. The compound's compatibility with cross-coupling reactions further enhances its utility in medicinal chemistry.

Another area of interest is the compound's role in material science. Nitriles are known to participate in polymerization reactions, and derivatives like 2-(5-methoxy-2-nitrophenyl)propanenitrile could contribute to the development of advanced polymers with tailored properties. Researchers are exploring its potential in creating photoactive materials or liquid crystals, driven by the electron-withdrawing effects of the nitro group.

Safety and handling of 2-(5-methoxy-2-nitrophenyl)propanenitrile adhere to standard laboratory protocols for nitrile compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment (PPE) are recommended during handling. This aligns with the broader industry emphasis on laboratory safety and risk mitigation, topics frequently searched by professionals.

The commercial availability of 2-(5-methoxy-2-nitrophenyl)propanenitrile is supported by several chemical suppliers, catering to the needs of research institutions and pharmaceutical companies. Its pricing and scalability often depend on the synthesis route, with batch production and custom synthesis being common service offerings. Queries such as "Where to buy CAS 111795-96-1?" or "Technical data sheets for nitrophenyl propanenitriles" reflect the practical concerns of end-users.

In summary, 2-(5-methoxy-2-nitrophenyl)propanenitrile (CAS 111795-96-1) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural features, including the methoxy, nitro, and nitrile functionalities, enable diverse chemical modifications. As the scientific community continues to explore sustainable synthesis and novel applications, this compound remains a valuable asset in organic chemistry and industrial research.